Cas no 1212406-48-8 (cis-(2-Amino-2-methyl-cyclopentyl)-methanol Hydrochloride)

• Product Name: cis-(2-Amino-2-methyl-cyclopentyl)-methanol Hydrochloride
• CAS No: 1212406-48-8
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD07783056
• CID: 1211886
• PubChem ID: 17039397
• Update Time: 2025-06-20

cis-(2-Amino-2-methyl-cyclopentyl)-methanol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(1r,2s)-2-amino-2-methylcyclopentyl]methanol Hydrochloride (1:1)
• [(1R,2S)-2-AMINO-2-METHYLCYCLOPENTYL]METHANOL HYDROCHLORIDE
• cis-(2-Amino-2-methyl-cyclopentyl)-methanol hydrochloride
• (CIS-2-AMINO-2-METHYL-CYCLOPENTYL)-METHANOL HYDROCHLORIDE
• MFCD07783056
• [(1R,2S)-2-amino-2-methylcyclopentyl]methanol;hydrochloride
• 1212406-48-8
• cis-(2-Amino-2-methyl-cyclopentyl)-methanol Hydrochloride

• MDL： MFCD07783056
• Inchi： 1S/C7H15NO.ClH/c1-7(8)4-2-3-6(7)5-9;/h6,9H,2-5,8H2,1H3;1H/t6-,7-;/m0./s1
• InChI Key： FRMYBIXBGLYRKZ-LEUCUCNGSA-N
• SMILES： Cl.OC[C@@H]1CCC[C@]1(C)N

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

cis-(2-Amino-2-methyl-cyclopentyl)-methanol Hydrochloride Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on cis-(2-Amino-2-methyl-cyclopentyl)-methanol Hydrochloride

Cis-(2-Amino-2-methyl-cyclopentyl)-methanol Hydrochloride: A Comprehensive Overview

Cis-(2-Amino-2-methyl-cyclopentyl)-methanol Hydrochloride (CAS No. 1212406-48-8) is a significant compound in the field of pharmaceutical chemistry, known for its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in drug development and biochemical research. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal applications.

The molecular structure of Cis-(2-Amino-2-methyl-cyclopentyl)-methanol Hydrochloride features a cyclopentane ring substituted with an amino group and a methyl group at the same carbon, creating a chiral center. This configuration imparts distinct stereochemical properties that are crucial for its biological activity. The presence of the hydroxymethyl group provides a versatile site for further functionalization, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel pharmacological agents that leverage chiral centers to enhance therapeutic efficacy. The stereochemistry of Cis-(2-Amino-2-methyl-cyclopentyl)-methanol Hydrochloride makes it an attractive candidate for such applications. Researchers have been exploring its potential as a building block in the synthesis of enantiomerically pure drugs, which can lead to improved pharmacokinetic profiles and reduced side effects.

One of the most promising areas of research involving Cis-(2-Amino-2-methyl-cyclopentyl)-methanol Hydrochloride is its role in the development of central nervous system (CNS) therapeutics. The cyclopentane ring motif is commonly found in bioactive molecules that interact with neurological targets. Preliminary studies suggest that this compound may have neuroprotective properties, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The hydrochloride salt form enhances its bioavailability, facilitating its use in preclinical and clinical studies.

The synthesis of Cis-(2-Amino-2-methyl-cyclopentyl)-methanol Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary techniques, have been employed to achieve the desired stereoselectivity. These approaches not only highlight the compound's synthetic challenge but also showcase the advancements in modern chemical synthesis.

In addition to its pharmaceutical applications, Cis-(2-Amino-2-methyl-cyclopentyl)-methanol Hydrochloride has shown promise in biochemical research. Its unique structure allows it to serve as a ligand or scaffold for enzyme inhibition studies. Researchers are investigating its interactions with various enzymes, particularly those involved in metabolic pathways relevant to inflammation and oxidative stress. These studies could provide insights into novel therapeutic strategies for chronic diseases.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, which is advantageous for formulation development. This property makes it suitable for various delivery systems, including oral and intravenous formulations. The improved solubility also facilitates its use in high-throughput screening assays, where rapid dissolution is critical for efficient testing.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of Cis-(2-Amino-2-methyl-cyclopentyl)-methanol Hydrochloride. Molecular docking studies have been conducted to identify potential binding pockets on target proteins, providing a rational basis for drug design. These computational approaches complement experimental efforts by predicting interaction affinities and identifying key residues involved in binding.

The safety profile of Cis-(2-Amino-2-methyl-cyclopentyl)-methanol Hydrochloride is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have assessed its acute and chronic toxicity, as well as potential side effects. These studies are essential for determining safe dosage ranges and identifying any adverse reactions before human clinical trials can begin.

The future prospects of Cis-(2-Amino-2-methyl-cyclopentyl)-methanol Hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical use. As our understanding of disease mechanisms continues to evolve, compounds like this may play a pivotal role in developing next-generation therapeutics.